Cas no 2680862-78-4 (4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid)

4-(2,2,2-Trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a fluorinated heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with a trifluoroacetyl group and a carboxylic acid functionality. This structure imparts unique reactivity, making it a valuable intermediate in medicinal chemistry and agrochemical synthesis. The trifluoroacetyl group enhances electrophilic properties, facilitating further derivatization, while the carboxylic acid moiety allows for versatile coupling reactions. Its rigid heterocyclic framework contributes to stability and selectivity in target binding, making it useful for designing bioactive molecules. The compound’s fluorine content may also improve metabolic stability and lipophilicity, beneficial for drug discovery applications. Suitable for controlled functionalization under mild conditions, it serves as a key building block in scaffold diversification.
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid structure
2680862-78-4 structure
Product Name:4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid
CAS No:2680862-78-4
MF:C9H8F3N3O3
MW:263.173332214355
CID:5654123
PubChem ID:165910240
Update Time:2025-06-14

4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28281365
    • 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
    • 2680862-78-4
    • 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid
    • Inchi: 1S/C9H8F3N3O3/c10-9(11,12)8(18)14-2-1-3-15-6(14)5(4-13-15)7(16)17/h4H,1-3H2,(H,16,17)
    • InChI Key: SWZGTXRRJVOCMO-UHFFFAOYSA-N
    • SMILES: FC(C(N1C2=C(C(=O)O)C=NN2CCC1)=O)(F)F

Computed Properties

  • Exact Mass: 263.05177561g/mol
  • Monoisotopic Mass: 263.05177561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 75.4Ų

4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28281365-1g
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
2680862-78-4
1g
$728.0 2023-09-09
Enamine
EN300-28281365-5g
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
2680862-78-4
5g
$2110.0 2023-09-09
Enamine
EN300-28281365-10g
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
2680862-78-4
10g
$3131.0 2023-09-09
Enamine
EN300-28281365-0.05g
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
2680862-78-4
0.05g
$612.0 2023-09-09
Enamine
EN300-28281365-0.1g
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
2680862-78-4
0.1g
$640.0 2023-09-09
Enamine
EN300-28281365-0.25g
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
2680862-78-4
0.25g
$670.0 2023-09-09
Enamine
EN300-28281365-0.5g
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
2680862-78-4
0.5g
$699.0 2023-09-09
Enamine
EN300-28281365-1.0g
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
2680862-78-4
1g
$770.0 2023-05-25
Enamine
EN300-28281365-2.5g
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
2680862-78-4
2.5g
$1428.0 2023-09-09
Enamine
EN300-28281365-5.0g
4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
2680862-78-4
5g
$2235.0 2023-05-25

Additional information on 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-3-carboxylic acid

Comprehensive Overview of 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2680862-78-4)

The compound 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2680862-78-4) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique trifluoroacetyl and carboxylic acid functional groups, which contribute to its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for the synthesis of novel bioactive compounds, given its structural versatility and ability to interact with biological targets.

In recent years, the demand for fluorinated heterocycles like 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern drug design, as it often improves the pharmacokinetic properties of therapeutic agents. This compound’s trifluoroacetyl moiety is a prime example of how fluorine atoms can modulate electronic effects and lipophilicity, making it a valuable scaffold for optimizing drug candidates. Its carboxylic acid group further enhances its utility by enabling facile derivatization through amidation or esterification reactions.

The synthesis and applications of 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid are frequently discussed in the context of fragment-based drug discovery (FBDD) and high-throughput screening (HTS). These approaches rely on small, structurally diverse molecules to identify lead compounds with high binding affinity to target proteins. The pyrazolo[1,5-a]pyrimidine core is known to exhibit a broad range of biological activities, including kinase inhibition and modulation of G-protein-coupled receptors (GPCRs). As such, this compound is a promising candidate for developing therapeutics in oncology, neurology, and infectious diseases.

Another area of interest is the compound’s potential role in covalent drug design. The trifluoroacetyl group can act as an electrophile, forming reversible or irreversible bonds with nucleophilic residues in target proteins. This mechanism is increasingly exploited in the development of targeted therapies, particularly for challenging drug targets like KRAS mutants and other undruggable proteins. The carboxylic acid functionality also allows for the incorporation of this molecule into larger pharmacophores, enabling the creation of bifunctional inhibitors or proteolysis-targeting chimeras (PROTACs).

From a synthetic chemistry perspective, 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid presents intriguing challenges and opportunities. Its preparation typically involves multi-step reactions, including cyclization and fluorination steps, which require careful optimization to achieve high yields and purity. Advances in flow chemistry and catalytic fluorination have streamlined the production of such compounds, making them more accessible for academic and industrial research. Additionally, the growing adoption of machine learning in retrosynthetic analysis has accelerated the discovery of efficient routes to complex heterocycles like this one.

Environmental and regulatory considerations are also relevant when working with fluorinated compounds. While 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is not classified as hazardous, its persistence in the environment and potential bioaccumulation warrant careful handling and disposal. Researchers are encouraged to adhere to green chemistry principles, such as using safer solvents and minimizing waste, to reduce the ecological footprint of synthetic processes involving this compound.

In summary, 4-(2,2,2-trifluoroacetyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid (CAS No. 2680862-78-4) is a versatile and pharmacologically relevant molecule with broad applications in drug discovery. Its unique structural features, including the trifluoroacetyl and carboxylic acid groups, make it a valuable tool for medicinal chemists exploring new therapeutic avenues. As the pharmaceutical industry continues to prioritize fluorinated scaffolds and covalent inhibitors, this compound is poised to play a pivotal role in the development of next-generation drugs.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd